N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide

• IUPAC Name: N-[1-(cyclohexylmethyl)-5-oxopyrrolidin-3-yl]-5-ethyl-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C17H25N3O3/c1-2-14-16(18-11-23-14)17(22)19-13-8-15(21)20(10-13)9-12-6-4-3-5-7-12/h11-13H,2-10H2,1H3,(H,19,22)
• InChI Key: CHJMNLNTGFYEQH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CO1)C(=O)NC2CC(=O)N(C2)CC3CCCCC3
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide, also known as CX-5461, is a small molecule compound that has been the focus of scientific research due to its potential therapeutic applications. CX-5461 is a selective inhibitor of RNA polymerase I, an enzyme that is responsible for the transcription of ribosomal RNA (rRNA). Inhibition of RNA polymerase I by CX-5461 leads to a reduction in rRNA synthesis, which in turn affects the growth and proliferation of cancer cells.

Mechanism of Action

N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide works by inhibiting RNA polymerase I, which is responsible for the transcription of rRNA. Inhibition of RNA polymerase I leads to a reduction in rRNA synthesis, which in turn affects the growth and proliferation of cancer cells. N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide has also been shown to induce DNA damage in cancer cells, leading to apoptosis or programmed cell death.
Biochemical and Physiological Effects:
N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide has been shown to have a range of biochemical and physiological effects on cancer cells. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the growth and proliferation of cancer cells. N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide has also been shown to have a synergistic effect when used in combination with other cancer treatments, such as chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide has several advantages as a research tool for studying cancer. It is a potent and selective inhibitor of RNA polymerase I, which makes it a useful tool for studying the role of rRNA in cancer cell growth and proliferation. N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide is also effective against a range of cancer types, making it a versatile research tool. However, N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide has several limitations as a research tool. It is a complex molecule that requires specialized equipment and expertise to synthesize. N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide is also a potent inhibitor of RNA polymerase I, which can make it difficult to study the effects of partial inhibition of RNA polymerase I on cancer cells.

Future Directions

There are several future directions for research on N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide. One area of research is the development of N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide analogs that are more potent and selective than the original compound. Another area of research is the development of N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide-based combination therapies that can enhance the efficacy of existing cancer treatments. Finally, there is a need for further research on the mechanism of action of N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide and its effects on cancer cells. This research could lead to a better understanding of the role of rRNA in cancer and the development of new cancer treatments.

Synthesis Methods

N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide is synthesized through a multistep process involving the condensation of several chemical intermediates. The synthesis of N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide is a complex process that requires expertise in organic chemistry and a range of specialized equipment. The final product is a white crystalline powder that is soluble in DMSO.

Scientific Research Applications

N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to be effective against a range of cancer types, including breast, ovarian, and pancreatic cancer. N-[1-(cyclohexylmethyl)-5-oxo-3-pyrrolidinyl]-5-ethyl-1,3-oxazole-4-carboxamide is particularly effective against cancer cells that have mutations in the p53 tumor suppressor gene, which is commonly found in many types of cancer.